
physical and chemical properties of dioctyl
adipate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dioctyl Adipate

Cat. No.: B1670693 Get Quote

Dioctyl Adipate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

dioctyl adipate (DOA). The information is presented to support research, scientific, and drug

development applications, with a focus on quantitative data, experimental methodologies, and

visual representations of key processes.

Physical Properties of Dioctyl Adipate
Dioctyl adipate is a colorless to pale yellow, oily liquid with a faint, slightly greasy odor.[1] It is

a widely used plasticizer, particularly for polyvinyl chloride (PVC), due to its ability to impart

flexibility at low temperatures.[2][3]

Quantitative Physical Data
The key physical properties of dioctyl adipate are summarized in the table below for easy

reference and comparison.
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Property Value Units Conditions

Molecular Formula C₂₂H₄₂O₄ - -

Molar Mass 370.57 g/mol -

Melting Point -67 to -70 °C 760 mm Hg

Boiling Point 396 to 417 °C 760 mm Hg

Density 0.924 - 0.930 g/cm³ @ 20°C

Viscosity (Dynamic) 13 - 15 mPa·s @ 20°C

Viscosity (Kinematic) 14.8 mm²/s @ 20°C

Refractive Index 1.443 - 1.452 - @ 20°C

Flash Point 178 - 199 °C Closed Cup

Autoignition Temp. 350 - 377 °C -

Vapor Pressure 0.021 mbar @ 100°C

Vapor Density 12.8 - (Air = 1)

Water Solubility < 0.1 - 0.78 mg/L @ 20-22°C

Solubility in Org.

Solvents
Soluble -

Ethanol, Ether,

Acetone

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for determining the key physical properties of dioctyl
adipate, based on internationally recognized standards.

1.2.1 Specific Gravity, Refractive Index, and Water Content

The determination of specific gravity, refractive index, and water content for liquid plasticizers

like dioctyl adipate can be performed according to the standard test methods outlined in

ASTM D1045.[1][4]
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Specific Gravity: This can be determined using a hydrometer, pycnometer, or a digital density

meter. For highly viscous samples, displacement methods may be employed. The

temperature of the determination is crucial and should be recorded.

Refractive Index: An Abbe refractometer is typically used for this measurement. The

instrument is calibrated using a standard of known refractive index. A few drops of the

dioctyl adipate sample are placed on the prism, and the refractive index is read from the

scale. Temperature control is essential for accurate results.

Water Content: The water content is determined using the Karl Fischer titration method, as

detailed in ASTM E203. This method involves the reaction of water with an iodine-sulfur

dioxide reagent. The endpoint of the titration can be determined potentiometrically or visually.

1.2.2 Viscosity

The rheological properties of dioctyl adipate, a non-Newtonian fluid, can be determined using

a rotational viscometer according to ASTM D2196.

Apparatus: A rotational viscometer (e.g., Brookfield type) with appropriate spindles.

Procedure: A sample of dioctyl adipate is placed in a container, and the selected spindle is

immersed in the liquid. The viscometer is operated at various rotational speeds, and the

torque required to rotate the spindle is measured. The apparent viscosity is then calculated

from the torque, spindle geometry, and rotational speed.

1.2.3 Boiling Point

The boiling range of dioctyl adipate can be determined using the distillation method described

in ASTM D1078.

Apparatus: A distillation flask, condenser, and a calibrated thermometer.

Procedure: A measured volume of the dioctyl adipate sample is placed in the distillation

flask with boiling chips. The sample is heated, and the vapor is passed through the

condenser. The temperature at which the first drop of condensate falls from the condenser is

recorded as the initial boiling point. The temperature is monitored throughout the distillation,

and the range of temperatures over which the liquid distills is recorded.
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1.2.4 Melting Point (Solidification Point)

The solidification point of dioctyl adipate can be determined according to ASTM D1493.

Apparatus: A test tube, a stirrer, and a calibrated thermometer or thermistor.

Procedure: The liquid sample is cooled while being stirred. The temperature is recorded at

regular intervals. As the substance solidifies, the heat of fusion is released, causing the

temperature to remain constant or rise slightly. The highest temperature reached during

solidification is recorded as the solidification point.

Chemical Properties of Dioctyl Adipate
Dioctyl adipate is a diester of adipic acid and n-octanol. Its chemical behavior is primarily

governed by the ester functional groups.

Quantitative Chemical Data
Property Value Units

Acid Number ≤ 0.1 mg KOH/g

Ester Content ≥ 99.0 % w/w

Experimental Protocols for Chemical Property
Determination
2.2.1 Acid Number and Ester Content

The acid number and ester content of dioctyl adipate are determined according to the

procedures outlined in ASTM D1045.

Acid Number: A known weight of the dioctyl adipate sample is dissolved in a suitable

solvent (e.g., a mixture of alcohol and acetone). The solution is then titrated with a

standardized solution of potassium hydroxide (KOH) using a suitable indicator (e.g.,

bromothymol blue) to a defined endpoint. The acid number is calculated based on the

amount of KOH consumed.
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Ester Content: The ester content is typically determined by saponification. A weighed sample

of dioctyl adipate is refluxed with a known excess of alcoholic potassium hydroxide. The

excess alkali is then back-titrated with a standard acid solution. The ester content is

calculated from the amount of alkali consumed in the saponification reaction.

Chemical Reactivity
Dioctyl adipate undergoes typical ester reactions, including hydrolysis and saponification. It is

stable under normal conditions but can react with strong oxidizing agents.

Hydrolysis: In the presence of an acid catalyst, dioctyl adipate can be hydrolyzed back to

adipic acid and octanol.

Saponification: When heated with a strong base, such as sodium hydroxide, dioctyl adipate
undergoes saponification to yield sodium adipate and octanol.

Stability and Decomposition
Dioctyl adipate is thermally stable under normal processing temperatures. However, at

elevated temperatures, it can decompose. Thermal decomposition and combustion can release

carbon monoxide, carbon dioxide, and other harmful gases.

Synthesis
Dioctyl adipate is commercially produced by the direct esterification of adipic acid with n-

octanol. The reaction is typically catalyzed by an acid, such as sulfuric acid or a solid acid

catalyst, and water is removed to drive the reaction to completion.

Visualizations
The following diagrams illustrate the synthesis and key chemical reactions of dioctyl adipate.
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Caption: Synthesis of Dioctyl Adipate via Esterification.
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Caption: Key Chemical Reactions of Dioctyl Adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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